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Compound of Interest

Compound Name: 5-Bromo-2,4-difluorobenzoic acid

Cat. No.: B129516 Get Quote

An In-depth Technical Guide to 5-Bromo-2,4-
difluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2,4-difluorobenzoic
acid, a key intermediate in pharmaceutical and chemical synthesis. The document details its

chemical structure, analytical characterization, synthesis protocols, and applications, with a

focus on data presentation and experimental methodology.

Chemical Structure and Properties
5-Bromo-2,4-difluorobenzoic acid is an aromatic compound with the chemical formula

C₇H₃BrF₂O₂.[1] Its structure consists of a benzoic acid core substituted with a bromine atom at

the 5-position and two fluorine atoms at the 2- and 4-positions. This specific substitution pattern

significantly influences its chemical reactivity and potential biological activity.[1]

The presence of electron-withdrawing fluorine atoms and a bromine atom on the aromatic ring

makes it a valuable building block in medicinal chemistry for the synthesis of complex bioactive

molecules and new pharmaceutical compounds.[1]

Table 1: Physicochemical Properties of 5-Bromo-2,4-difluorobenzoic acid
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Property Value Reference

CAS Number 28314-83-2 [1][2][3]

Molecular Formula C₇H₃BrF₂O₂ [1][2][3]

Molecular Weight 237.00 g/mol [1][3]

IUPAC Name
5-bromo-2,4-difluorobenzoic

acid
[1][2]

Melting Point 149-151 °C [2]

SMILES
C1=C(C(=CC(=C1Br)F)F)C(=O

)O
[1]

InChI Key
BLSMDXUAEFVYID-

UHFFFAOYSA-N
[1]

Below is a graphical representation of the logical relationship of the core chemical entity and its

key identifiers.
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Caption: Core identifiers for 5-Bromo-2,4-difluorobenzoic acid.

Synthesis
The most common method for synthesizing 5-Bromo-2,4-difluorobenzoic acid involves the

electrophilic bromination of 2,4-difluorobenzoic acid.[1][4] Various brominating agents and

reaction conditions have been explored to optimize yield and purity.[1] A general workflow for a

high-purity synthesis is outlined below.[4]
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Synthesis Workflow

Start: 2,4-Difluorobenzoic Acid
+ Concentrated H₂SO₄

Bromination:
Add Brominating Agent

(e.g., NBS)

Quenching & Filtration

Crude Product

Esterification with Alcohol

Rectification (Distillation)

Alkaline Hydrolysis & Acidification

Final Product:
High-Purity 5-Bromo-2,4-difluorobenzoic Acid
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Synthesized Product

Structural Analysis

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Purity & Identity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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